Cas no 1443309-94-1 ((4-chloro-3-fluorophenyl)-cycloheptylmethanol)

• Product Name: (4-chloro-3-fluorophenyl)-cycloheptylmethanol
• CAS No: 1443309-94-1
• MF: C₁₄H₁₈ClFO
• MW: 256.743526935577
• MDL: MFCD16293528
• CID: 5160528
• Update Time: 2026-03-04

(4-chloro-3-fluorophenyl)-cycloheptylmethanol Chemical and Physical Properties

Names and Identifiers

• (4-chloro-3-fluorophenyl)-cycloheptylmethanol
• Cycloheptanemethanol, α-(4-chloro-3-fluorophenyl)-

• MDL： MFCD16293528
• Inchi： 1S/C14H18ClFO/c15-12-8-7-11(9-13(12)16)14(17)10-5-3-1-2-4-6-10/h7-10,14,17H,1-6H2
• InChI Key： BZDPLDVKZZILOH-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C(F)=C1)(C1CCCCCC1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Additional information on (4-chloro-3-fluorophenyl)-cycloheptylmethanol

Introduction to (4-chloro-3-fluorophenyl)-cycloheptylmethanol (CAS No. 1443309-94-1)

(4-chloro-3-fluorophenyl)-cycloheptylmethanol, identified by the CAS number 1443309-94-1, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both chloro and fluoro substituents on the phenyl ring, combined with the cycloheptyl side chain, contributes to its distinct chemical behavior and reactivity, making it a valuable candidate for further exploration.

The synthesis of (4-chloro-3-fluorophenyl)-cycloheptylmethanol involves a series of well-defined chemical transformations that highlight the compound's complexity and the expertise required in its preparation. The process typically begins with the functionalization of a suitable precursor, often involving halogenation and subsequent reaction with a cycloheptane derivative. These steps require precise control over reaction conditions to ensure high yield and purity, underscoring the compound's importance in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds featuring both chloro and fluoro substituents. These groups are known to enhance metabolic stability and binding affinity, making them particularly valuable in the design of novel therapeutic agents. (4-chloro-3-fluorophenyl)-cycloheptylmethanol is no exception, and preliminary studies suggest that it may exhibit promising activities against various biological targets.

One of the most exciting areas of research involving (4-chloro-3-fluorophenyl)-cycloheptylmethanol is its potential as a scaffold for drug discovery. The cycloheptane moiety, in particular, has been identified as a key structural feature that can influence both the physical properties and biological activity of a molecule. By modifying this core structure, researchers can generate a diverse library of derivatives with tailored properties, opening up new avenues for therapeutic intervention.

The latest advancements in computational chemistry have also played a crucial role in understanding the behavior of (4-chloro-3-fluorophenyl)-cycloheptylmethanol. Molecular modeling studies have provided insights into its interactions with biological targets, helping to predict potential pharmacological effects. These simulations have been instrumental in guiding experimental design and optimizing synthetic routes, thereby accelerating the development of novel drug candidates.

In addition to its pharmaceutical applications, (4-chloro-3-fluorophenyl)-cycloheptylmethanol has shown promise in materials science. Its unique chemical structure makes it a suitable candidate for developing advanced materials with specific functionalities. For instance, it could be used to create polymers or coatings with enhanced durability and chemical resistance. Such applications highlight the versatility of this compound and its potential impact across multiple scientific disciplines.

The future of research on (4-chloro-3-fluorophenyl)-cycloheptylmethanol looks promising, with ongoing studies aimed at uncovering new applications and refining synthetic methodologies. Collaborative efforts between chemists, biologists, and material scientists will be essential in harnessing the full potential of this compound. As our understanding of its properties continues to grow, so too will its importance in addressing complex challenges in medicine and materials science.